N-NITROSO-N-PROPYL UREA

Specification

• CAS No.: 816-57-9
• Molecular Formula: C4H9N3O2
• Molecular Weight: 131.13 g/mol
• IUPAC Name: 1-nitroso-1-propylurea
• Standard InChI: InChI=1S/C4H9N3O2/c1-2-3-7(6-9)4(5)8/h2-3H2,1H3,(H2,5,8)
• Standard InChI Key: YGGSSUISOYLCBF-UHFFFAOYSA-N
• SMILES: CCCN(C(=O)N)N=O
• Canonical SMILES: CCCN(C(=O)N)N=O

Introduction

N-Nitroso-N-Methylurea

N-Nitroso-N-Methylurea is a pale yellow sand-like solid used as a research chemical and cancer medication.

• It can affect you when breathed in.

• It should be handled as a CARCINOGEN and a TERATOGEN with extreme caution.

• Contact can irritate the skin and eyes.

• High exposure may cause headache, nausea, and vomiting.

• May cause a skin allergy. If allergy develops, very low future exposure can cause itching and a skin rash.

• May damage the liver.

Health Effects:

• Acute Health Effects: Contact can irritate the skin and eyes. High exposure may cause headache, nausea, and vomiting.

• Chronic Health Effects: May be a CARCINOGEN in humans since it has been shown to cause cancer of the nervous system, stomach, and skin in animals. It is also a reproductive hazard.

N-Nitrosamines

N-nitroso compounds, particularly N-nitrosamines, in pharmaceutical products have raised global safety concerns due to their significant genotoxic and mutagenic effects. This systematic review investigates their toxicity in active pharmaceutical ingredients (APIs), drug products, and pharmaceutical excipients, along with novel analytical strategies for detection, root cause analysis, reformulation strategies, and regulatory guidelines for nitrosamines. This review emphasizes the molecular toxicity of N-nitroso compounds, focusing on genotoxic, mutagenic, carcinogenic, and other physiological effects.

N-Nitrosodi-n-propylamine

Health Effects: The health effects of N-nitrosodi-n-propylamine have been evaluated in laboratory animal studies. All of the health effects data come from oral exposure studies in animals.

• Liver Endpoint: Evidence of liver damage including increases in pentobarbital sleep time and necrosis have been observed in laboratory animals following acute-duration exposure.

• Cancer Endpoint: Forestomach, nasal, lung, and liver tumors have been observed in laboratory animals following intermediate-duration oral exposure.

Toxicology and Adverse Health Effects:

• Hepatotoxicity and hemorrhagic lesions in the liver and other internal tissues are also the primary acute effects of other dialkylnitrosamine compounds. Human fatalities due to intentional oral and accidental inhalation exposures to unknown levels of N-nitrosodimethylamine have been described in case reports in which hemorrhagic, necrotic, and cirrhotic alterations in the liver and diffuse internal bleeding were observed.

• Carcinogenicity of N-nitrosodi-n-propylamine has been demonstrated in several species in all studies that have been conducted. In rats observed for life, daily oral administration of N-nitrosodi-n-propylamine caused an increased incidence of tumors of the nasal cavity, lung, and/or liver.

General Information on N-Nitroso Compounds